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Compound of Interest

Compound Name:
3-Bromobenzyl-guanidine

hemisulfate

Cat. No.: B13913374

Get Quote

Executive Summary & Operational Context
This guide defines the standard operating procedure (SOP) for the disposal of 3-
Bromobenzyl-guanidine hemisulfate (CAS: 90151-50-1). As a researcher, you likely utilize

this compound as a precursor in the synthesis of adrenergic neuron blockers or

radiopharmaceuticals (e.g., MIBG analogs).

The Core Challenge: While often categorized generically as an "organic solid," the presence of

the bromine atom and the hemisulfate moiety dictates a specific disposal pathway. Improper

disposal into standard non-halogenated waste streams can damage incinerator scrubbers (due

to HBr formation) and violate EPA restrictions on halogen content in fuel-blending programs.

Immediate Safety Profile:

Signal Word:WARNING

Primary Hazards: Skin/Eye Irritant (H315, H319), Respiratory Irritant (H335), Harmful if

Swallowed (H302).
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Physical State: Solid (White to off-white crystalline powder).

Chemical & Waste Profile
Understanding the chemical nature of the waste is the first step in a self-validating safety

protocol.

Property Data Disposal Implication

CAS Number 90151-50-1
Use for waste manifesting and

inventory tracking.

Molecular Formula C₈H₁₀BrN₃[1] · ½H₂SO₄
Contains Nitrogen, Sulfur, and

Bromine.

Acidity (pKa) Acidic salt
Aqueous solutions may be

corrosive (pH < 2.0).

Halogen Content ~25-30% Br by weight
MANDATORY: Must enter

Halogenated Waste streams.

Solubility Soluble in Water, DMSO

Dictates liquid waste

segregation (Aqueous vs.

Organic).

Pre-Disposal Assessment Workflow
Before disposing of any material, execute this logic flow to determine the correct waste stream.

This prevents cross-contamination of bulk waste drums.
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Waste Assessment:
3-Bromobenzyl-guanidine Hemisulfate
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(Tag: Halogenated Organic)

Double Bag

Solvent Base?

Organic Solvent
(DMSO, MeOH, etc.)

Aqueous Solution
(Water/Buffer)

Halogenated Solvent Waste
(Do NOT mix with Non-Halo)
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Aqueous Toxic Waste
(Check pH)

Neutralize if Acidic

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 3-Bromobenzyl-guanidine hemisulfate waste

based on physical state and solvent matrix.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance or Spill Debris)
Use this for expired shelf stock, weighing boat residues, or contaminated paper towels.

Segregation: Do not throw in the general trash or biohazard bins.
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Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated "Solid

Chemical Waste" drum.

Labeling:

Attach a hazardous waste tag.[2]

Critical: Explicitly write "Contains Halogens" or "Brominated Organic Solid."

List constituents: "3-Bromobenzyl-guanidine hemisulfate (100%)."[3]

Secondary Containment: If disposing of the original glass vial, place the capped vial inside a

clear plastic bag (Ziploc) before placing it in the waste drum to prevent breakage and dust

generation.

Protocol B: Liquid Waste (Organic Solvents)
Use this for reaction mother liquors or HPLC waste (e.g., Methanol, Acetonitrile, DMSO).

Stream Selection: This MUST go into the Halogenated Solvent waste stream.

Why? Non-halogenated waste is often used for fuel blending (burned for energy). Bromine

compounds release corrosive hydrogen bromide (HBr) upon combustion, which is illegal in

standard fuel boilers. They require specialized incinerators with acid gas scrubbers [1].

Compatibility Check: Ensure the container does not contain strong oxidizers (e.g., Nitric

Acid), as guanidines can potentially form unstable N-nitro compounds under specific forcing

conditions.

Labeling: "Halogenated Organic Solvents. Constituents: Methanol (99%), 3-Bromobenzyl-
guanidine hemisulfate (<1%)."

Protocol C: Aqueous Waste
Use this for dissolved stock solutions in water or buffers.

pH Check: The hemisulfate salt is acidic. Check pH.
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If pH < 2: It is a D002 (Corrosive) waste.[4]

Action: You may neutralize it to pH 5–9 using Sodium Bicarbonate (NaHCO₃) if your

facility's license permits elementary neutralization. If not, tag it as "Acidic Aqueous Waste."

Collection: Collect in a carboy labeled "Aqueous Waste with Toxic Organics."

Prohibition: Do NOT pour down the sink. While the hemisulfate moiety is benign, the

bromobenzylguanidine core is ecotoxic and must be treated chemically off-site.

Regulatory & Compliance Framework (USA/RCRA)
While 3-Bromobenzyl-guanidine is not explicitly listed on the EPA's "P-List" (Acutely Toxic) or

"U-List" (Toxic), it must be managed as a Characteristic Waste if it exhibits toxicity, or under the

"General Duty Clause" to prevent environmental release.

EPA Waste Codes (Potential):

D002: Corrosive (if disposing of concentrated acidic solutions).[4]

Non-Regulated Hazardous Waste: If it does not meet specific RCRA characteristics, it is

still treated as hazardous chemical waste by TSDFs (Treatment, Storage, and Disposal

Facilities) due to the halogen content.

DOT Shipping (for waste haulers):

Likely falls under UN 1759 (Corrosive solids, n.o.s.) or UN 3077 (Environmentally

hazardous substance, solid, n.o.s.) depending on formulation and pH [2].

Emergency Contingencies
Scenario: Benchtop Spill (Solid Powder)

PPE: Wear nitrile gloves, lab coat, and safety goggles. If powder is fine/dusty, use an N95 or

P100 respirator to prevent inhalation of the guanidine salt (respiratory irritant).

Containment: Cover the spill with a damp paper towel to prevent dust dispersion.
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Cleanup: Scoop up the damp powder/towel mixture.

Disposal: Place in a sealed bag and treat as Protocol A (Solid Waste).

Decontamination: Wipe the surface with a 10% soap/water solution.

Scenario: Skin Contact

Immediate Action: Flush skin with copious water for 15 minutes.[5][6] The hemisulfate

component can cause acid-like irritation.

Follow-up: Seek medical attention if redness persists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-of-3-bromobenzyl-guanidine-hemisulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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